Cas no 922516-22-1 (1H-Pyrazole-1-sulfonamide, 5-chloro-N,N-dimethyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-1-sulfonamide, 5-chloro-N,N-dimethyl-3-(trifluoromethyl)-
• CAS No: 922516-22-1
• MF: C₆H₇ClF₃N₃O₂S
• MW: 277.65188908577
• MDL: MFCD23381708
• CID: 5234285
• PubChem ID: 67462808
• Update Time: 2026-03-08

1H-Pyrazole-1-sulfonamide, 5-chloro-N,N-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-sulfonamide, 5-chloro-N,N-dimethyl-3-(trifluoromethyl)-
• 922516-22-1
• DB-213117
• 5-Chloro-3-trifluoromethyl-pyrazole-1-sulfonic acid dimethylamide
• 5-Chloro-N,N-dimethyl-3-(trifluoromethyl)-1H-pyrazole-1-sulfonamide, 95%
• 5-chloro-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide
• E88429
• SCHEMBL2583804
• 5-chloro-N,N-dimethyl-3-(trifluoromethyl)-1H-pyrazole-1-sulfonamide
• AKOS017343461
• PS-19364
• MFCD23381708
• SY323553

• MDL： MFCD23381708
• Inchi： 1S/C6H7ClF3N3O2S/c1-12(2)16(14,15)13-5(7)3-4(11-13)6(8,9)10/h3H,1-2H3
• InChI Key： IPMSSAKEXMQGNM-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)C(Cl)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 276.9899598g/mol
• Monoisotopic Mass: 276.9899598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų